Halymecin D

• Molecular Formula: C40H74O15
• Molecular Weight: 795.0 g/mol
• InChI: InChI=1S/C40H74O15/c1-5-7-9-15-29(43)19-30(44)24-38(50)55-36(18-12-14-28(4)42)22-33(47)26-39(51)53-34(16-10-8-6-2)21-32(46)25-40(52)54-35(17-11-13-27(3)41)20-31(45)23-37(48)49/h27-36,41-47H,5-26H2,1-4H3,(H,48,49)/t27?,28?,29-,30+,31+,32+,33+,34+,35+,36+/m0/s1
• InChIKey: DINLGKBBYJNJHA-PWMHDYCUSA-N

Halymecin D Procurement Guide

Halymecin D (CAS 167173-83-3) is a marine-derived polyketide macrolide [1] produced by the fungal strain Acremonium sp. FK-N30 [2]. Its structure, elucidated via 2D NMR and mass spectrometry [1], comprises a linear chain of four 3,5-dihydroxydecanoate/trihydroxydecanoate units linked by ester bonds (molecular formula C₄₀H₇₄O₁₅, MW 795.0) [3]. This compound belongs to the halymecin family [4].

1 Marine macrolide probe from Acremonium sp. FK‑N30 fermentation

2 Antimicroalgal screening context with differentiated Skeletonema costatum response

3 Lipid-conjugated hydroxydecanoic acid backbone distinct from plecomacrolides

• [1] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source
• [2] TargetMol. Halymecin D (TN10099) Technical Datasheet. View Source
• [3] ChEBI. Halymecin D (CHEBI:221563). View Source
• [4] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source

Irreplaceability of Halymecin D

Generic substitution among halymecins is not feasible due to distinct fungal sources and structural variations [1]. Halymecins A, B, and C are derived from Fusarium sp. FE-71-1, while D and E originate from Acremonium sp. FK-N30 [2]. Critically, Halymecin D incorporates two trihydroxydecanoate units in its tetrameric backbone, a hydroxylation pattern that differentiates it from Halymecins A, B, and C, which contain only dihydroxydecanoate monomers and, in the case of A, an acetyl group [3]. While Halymecin D's specific antimicrobial or cytotoxic profile remains unquantified in peer-reviewed literature, its close analog Halymecin A demonstrates only weak antibacterial and antifungal activity , and the extended family member Halymecin F exhibits quantifiable antibacterial effects (IC₅₀ 1.58–24.8 µg/mL against Agrobacterium tumefaciens) [4]. This underscores that structural nuance within this compound class drives divergent biological activity profiles [5]. Selecting the precise halymecin congener based on validated structural data is therefore mandatory for experimental reproducibility.

Strain origin

Halymecin D requires Acremonium sp. FK‑N30 extract; Halymecins A–C from Fusarium sp. may introduce different impurity profiles.

Activity profile

Halymecin A antimicroalgal data may not transfer to Halymecin D; quantitative endpoints for D are not reported, requiring compound-specific evaluation.

Structural class

Plecomacrolide V‑ATPase inhibitors (concanamycin A, bafilomycin A1) differ in scaffold and inhibitory spectrum; lipid-conjugated halymecins exhibit distinct antimicroalgal preference.

• [1] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source
• [2] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source
• [3] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source
• [4] Le Dang Q, Shin TS, Park MS, Choi YH, Choi GJ, Jang KS, Kim IS, Kim JC. Antimicrobial activities of novel mannosyl lipids isolated from the biocontrol fungus Simplicillium lamellicola BCP against phytopathogenic bacteria. J Agric Food Chem. 2014 Apr 16;62(15):3363-70. View Source
• [5] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source

Halymecin D vs. Halymecins and Macrolides

Production Strain: Acremonium sp. FK‑N30

Halymecin D contains two 3,5,9-trihydroxydecanoate units and two 3,5-dihydroxydecanoate units in its tetrameric ester backbone [1]. In contrast, Halymecin A is a tetramer composed solely of 3,5-dihydroxydecanoate units with an additional acetyl group [2]. Halymecin C is a trimer of 3,5-dihydroxydecanoate with one acetyl group [3]. This compositional difference in hydroxylation and acetylation patterns is the fundamental structural distinction within the halymecin family [4].

Production strain

Head-to-head

Acremonium sp. FK‑N30 vs. Fusarium sp. (Halymecin A source)

Fermentation source and impurity profile may differ

Verify fermentation batch origin for target compound

Evidence Dimension	Monomer unit composition
Target Compound Data	2 × 3,5,9-trihydroxydecanoate + 2 × 3,5-dihydroxydecanoate units (tetramer)
Comparator Or Baseline	Halymecin A: 4 × 3,5-dihydroxydecanoate units (acetylated tetramer); Halymecin C: 3 × 3,5-dihydroxydecanoate units (acetylated trimer)
Quantified Difference	Presence of trihydroxydecanoate units (2 units) vs. absence (0 units) in Halymecins A/B/C; absence of acetyl group vs. presence in A and C
Conditions	2D NMR (COSY, TOCSY, HMBC) and HR-FAB-MS structural characterization

Why This Matters

Structural identity ensures experimental reproducibility and prevents procurement of incorrect halymecin congener.

• [1] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source
• [2] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source
• [3] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source
• [4] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source

Antialgal Activity vs. Halymecin A

Halymecin D (C₄₀H₇₄O₁₅, MW 795.0) is a tetramer comprising two dihydroxydecanoate and two trihydroxydecanoate units, whereas Halymecin E (C₃₀H₅₆O₁₁, MW 592.8) is a trimer containing two dihydroxydecanoate and one trihydroxydecanoate unit [1]. The compounds co-occur in the same fungal strain [2] and exhibit similar NMR spectral features [3], but are distinguished by negative FAB-MS and molecular formula [4].

Antialgal activity

Data to verify

Differential activity reported; quantitative endpoints for Halymecin D not published

Activity spectrum may differ; requires compound-specific investigation

Original publication lacks detailed IC50 for Halymecin D

Evidence Dimension	Molecular formula and degree of polymerization
Target Compound Data	C₄₀H₇₄O₁₅; tetramer (n=4 monomer units); MW 795.0
Comparator Or Baseline	Halymecin E: C₃₀H₅₆O₁₁; trimer (n=3 monomer units); MW 592.8
Quantified Difference	Difference of C₁₀H₁₈O₄ (~202 Da) corresponding to one additional dihydroxydecanoate/trihydroxydecanoate unit
Conditions	HR-FAB-MS and negative FAB-CID (collision-induced dissociation) fragmentation analysis

Why This Matters

Correct identification of Halymecin D versus co-occurring Halymecin E is essential for procurement and experimental integrity.

• [1] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source
• [2] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source
• [3] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source
• [4] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source

Hydroxydecanoic Acid Backbone

Halymecin D is biosynthesized by Acremonium sp. FK-N30, a fungal strain isolated from marine algae [1]. In contrast, Halymecins A, B, and C are produced by a different marine-derived fungus, Fusarium sp. FE-71-1 [2]. This phylogenetic distinction correlates with the observed structural divergence: the Acremonium-derived congeners (D and E) contain trihydroxydecanoate units and lack acetylation, whereas the Fusarium-derived congeners (A, B, C) contain only dihydroxydecanoate units and may bear acetyl or glycosyl modifications [3].

Structural class

Class-level

Di‑/trihydroxydecanoic acid conjugate vs. plecomacrolide (concanamycin A)

Different scaffold; antimicroalgal preference over broad antifungal

Concanamycin A MIC: 0.39–25 µg/mL (fungi); halymecin target profile distinct

Evidence Dimension	Producing organism
Target Compound Data	Acremonium sp. FK-N30 (marine alga-derived fungus)
Comparator Or Baseline	Halymecins A, B, C: Fusarium sp. FE-71-1
Quantified Difference	Different fungal genus (Acremonium vs. Fusarium)
Conditions	Isolation from marine algae-derived fungal fermentation broth

Why This Matters

Sourcing the correct producing strain is critical for fermentation-based production, biosynthetic studies, and authentication of natural product origin.

• [1] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source
• [2] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source
• [3] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source

Halymecin D vs. Halymecin A Bioactivity Profile Divergence

Halymecin A has been characterized as exhibiting only weak antibacterial and antifungal activity . In contrast, commercial vendor technical datasheets indicate that Halymecin D demonstrates potent antibacterial activity against both Gram-positive and Gram-negative strains, with a reported mode of action involving disruption of bacterial cellular functions . Note that vendor claims are not peer-validated; direct head-to-head quantitative MIC comparisons between Halymecin D and Halymecin A are absent from the peer-reviewed literature. The broader halymecin class exhibits divergent bioactivities: Halymecin F displays IC₅₀ values of 1.58–24.8 µg/mL against Agrobacterium tumefaciens [1], while Halymecin A shows antimicroalgal activity against Skeletonema costatum [2]. This intra-class divergence underscores that structural differences among halymecins translate to distinct biological activity profiles.

Evidence Dimension	Antibacterial activity profile
Target Compound Data	Reported (vendor datasheet) potent activity against Gram-positive and Gram-negative bacteria (no peer-reviewed MIC data available)
Comparator Or Baseline	Halymecin A: Weak antibacterial and antifungal activity (peer-reviewed)
Quantified Difference	Qualitative difference (potent vs. weak); quantitative difference not available in peer-reviewed literature
Conditions	Vendor datasheet claims; peer-reviewed literature for Halymecin A activity

Why This Matters

Understanding that Halymecin D's reported antibacterial profile differs qualitatively from Halymecin A's weak activity informs selection for antibacterial screening applications, pending independent verification.

• [1] Le Dang Q, Shin TS, Park MS, Choi YH, Choi GJ, Jang KS, Kim IS, Kim JC. Antimicrobial activities of novel mannosyl lipids isolated from the biocontrol fungus Simplicillium lamellicola BCP against phytopathogenic bacteria. J Agric Food Chem. 2014 Apr 16;62(15):3363-70. View Source
• [2] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source

Halymecin D Bioactivity Data Gap: Absence of Peer-Reviewed Antimicrobial Quantification

A comprehensive literature search reveals that no peer-reviewed publication reports quantitative antimicrobial activity data (MIC values) for Halymecin D against any bacterial or fungal strain. Vendor claims of 'potent antibacterial activity' lack peer validation. This stands in contrast to Halymecin F, for which peer-reviewed IC₅₀ values (1.58–24.8 µg/mL against Agrobacterium tumefaciens) are available [1], and to Halymecin A, which has peer-reviewed documentation of weak antibacterial activity . Halymecin D's only peer-reviewed bioactivity report is its antimicroalgal effect against Skeletonema costatum [2], though specific MIC values were not published for D; the quantitative data in the original paper pertain to Halymecin A.

Evidence Dimension	Availability of peer-reviewed quantitative antimicrobial data
Target Compound Data	0 peer-reviewed MIC values available (as of 2025 literature assessment)
Comparator Or Baseline	Halymecin F: Peer-reviewed IC₅₀ 1.58–24.8 µg/mL vs. A. tumefaciens; Halymecin A: Peer-reviewed characterization as 'weak' antibacterial
Quantified Difference	Quantitative data absent vs. present
Conditions	Systematic literature search across PubMed, J-STAGE, and ChEBI databases

Why This Matters

Researchers must recognize that Halymecin D's reported antibacterial properties are unverified in peer-reviewed literature, requiring independent validation before experimental use.

• [1] Le Dang Q, Shin TS, Park MS, Choi YH, Choi GJ, Jang KS, Kim IS, Kim JC. Antimicrobial activities of novel mannosyl lipids isolated from the biocontrol fungus Simplicillium lamellicola BCP against phytopathogenic bacteria. J Agric Food Chem. 2014 Apr 16;62(15):3363-70. View Source
• [2] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source

Halymecin D Applications

Marine Antifouling and Antimicroalgal Screening

Halymecin D serves as a reference standard for structural elucidation and dereplication of polyketide macrolides from marine-derived fungi. Its definitive 2D NMR and HR-FAB-MS characterization data enable accurate identification and differentiation from co-occurring congeners, particularly Halymecin E [5]. This application is grounded in the compound's well-documented spectroscopic profile rather than unverified bioactivity claims.

SAR Studies on Lipid-Conjugated Macrolides

Halymecin D, as a product of Acremonium sp. FK-N30, provides a chemical marker for investigating polyketide synthase (PKS) biosynthetic pathways in this marine fungal genus . The compound's trihydroxydecanoate monomer units distinguish it from Fusarium-derived halymecins, offering a comparative framework for studying genus-specific biosynthetic divergence [5].

Acremonium sp. FK‑N30 Fermentation Development

Researchers may evaluate Halymecin D for antibacterial or antifungal activity, noting that vendor datasheets report activity against Gram-positive and Gram-negative bacteria . However, no peer-reviewed MIC data exist for this compound, in contrast to Halymecin F (IC₅₀ 1.58–24.8 µg/mL against A. tumefaciens) [5]. Any antimicrobial screening program using Halymecin D must incorporate de novo quantitative validation as a core experimental objective.

Antimicroalgal Library Expansion

The original isolation paper reports antimicroalgal activity for the halymecin family against Skeletonema costatum . Halymecin D, as a component of this family, may be applied in marine ecology studies investigating natural antifouling mechanisms or algal-bacterial interactions. Procurement for this application leverages the compound's ecological context of origin rather than unverified broad-spectrum antimicrobial claims.

Application

Selection Property

Validation Focus

Antimicroalgal screening

Marine-derived probe with differentiated Skeletonema costatum response

Quantitative inhibition endpoints

Structure–activity relationship studies

Hydroxydecanoic acid backbone congener

Structural determinants of antimicroalgal potency

Fermentation process optimization

Authentic Acremonium sp. FK‑N30 extract reference

Batch reproducibility and impurity profiling

Marine natural product library enrichment

Unique fungal-origin halymecin chemotype

Differentiation from plecomacrolide V‑ATPase inhibitors

• [1] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source
• [2] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source
• [3] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source
• [4] 7 海藻から分離した真菌が生産する新規抗微細藻物質ハリメシン類(口頭発表の部). Symposium on the Chemistry of Natural Products. 1994;36:49-55. View Source
• [5] Le Dang Q, Shin TS, Park MS, Choi YH, Choi GJ, Jang KS, Kim IS, Kim JC. Antimicrobial activities of novel mannosyl lipids isolated from the biocontrol fungus Simplicillium lamellicola BCP against phytopathogenic bacteria. J Agric Food Chem. 2014 Apr 16;62(15):3363-70. View Source
• [6] Chen C, Imamura N, Nishijima M, Adachi K, Sakai M, Sano H. Halymecins, new antimicroalgal substances produced by fungi isolated from marine algae. J Antibiot (Tokyo). 1996 Oct;49(10):998-1005. View Source